5-[({5-Nitro-6-methoxy-8-quinolinyl}amino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione

• Molecular Formula: C17H15N3O7
• Molecular Weight: 373.3 g/mol
• IUPAC Name: 5-[[(6-methoxy-5-nitroquinolin-8-yl)amino]methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C17H15N3O7/c1-17(2)26-15(21)10(16(22)27-17)8-19-11-7-12(25-3)14(20(23)24)9-5-4-6-18-13(9)11/h4-8,19H,1-3H3
• InChI Key: PKDXJYJVURWRNK-UHFFFAOYSA-N
• SMILES: CC1(OC(=O)C(=CNC2=CC(=C(C3=C2N=CC=C3)[N+](=O)[O-])OC)C(=O)O1)C

Description

5-[({5-Nitro-6-methoxy-8-quinolinyl}amino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as NQO1, has been found to have a range of biochemical and physiological effects that make it a promising candidate for use in laboratory experiments. In Additionally, we will list future directions for research on NQO1.

Mechanism of Action

The mechanism of action of 5-[({5-Nitro-6-methoxy-8-quinolinyl}amino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione involves its ability to catalyze the reduction of quinones to hydroquinones. This reaction is important in the metabolism of certain drugs used in chemotherapy, as well as in the detoxification of environmental toxins. This compound has also been found to play a role in the regulation of apoptosis, or programmed cell death.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In addition to its role in the metabolism of certain drugs, this compound has been shown to have antioxidant properties that may be beneficial in the treatment of various diseases. This compound has also been found to play a role in the regulation of inflammation and the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[({5-Nitro-6-methoxy-8-quinolinyl}amino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione in laboratory experiments is its well-characterized mechanism of action. This makes it a useful tool for studying the metabolism of certain drugs, as well as the regulation of apoptosis and other cellular processes. However, there are also limitations to using this compound in lab experiments. For example, the compound is relatively unstable and can degrade over time, which can affect the results of experiments.

Future Directions

There are several future directions for research on 5-[({5-Nitro-6-methoxy-8-quinolinyl}amino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione. One area of interest is in the development of new drugs that target this compound for the treatment of cancer and other diseases. Another area of interest is in the study of the role of this compound in the regulation of inflammation and the immune response. Additionally, there is ongoing research into the synthesis of new analogs of this compound that may have improved stability and other properties that make them more useful for lab experiments.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has a well-characterized mechanism of action and has been found to have a range of biochemical and physiological effects. While there are limitations to using this compound in lab experiments, ongoing research into the synthesis of new analogs and the development of new drugs that target this compound hold promise for the future.

Synthesis Methods

The synthesis of 5-[({5-Nitro-6-methoxy-8-quinolinyl}amino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione involves the reaction of 6-methoxy-8-quinolinecarboxaldehyde with 5-nitro-2,2-dimethyl-1,3-dioxane-4,6-dione in the presence of an amine catalyst. The resulting product is a yellow solid with a melting point of 220-222°C.

Scientific Research Applications

5-[({5-Nitro-6-methoxy-8-quinolinyl}amino)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione has been extensively studied for its potential applications in scientific research. One of the main areas of interest is in cancer research, where this compound has been found to play a role in the metabolism of certain drugs used in chemotherapy. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.